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Compound of Interest

Compound Name: Dasotraline hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core pharmacology of dasotraline hydrochloride,
with a specific focus on its interaction with the dopamine transporter (DAT). Dasotraline is a
novel dual dopamine and norepinephrine reuptake inhibitor (DNRI) that has been investigated
for the treatment of Attention-Deficit/Hyperactivity Disorder (ADHD) and Binge Eating Disorder
(BED).[1][2] Its distinct pharmacokinetic profile, characterized by a slow absorption and long
elimination half-life, results in stable plasma concentrations, allowing for once-daily dosing.[2]
[3] This guide synthesizes preclinical and clinical data to provide a comprehensive overview of
dasotraline's transporter occupancy, mechanism of action, and the experimental methodologies

used in its evaluation.

Quantitative Analysis of Transporter Occupancy

The following tables summarize the key quantitative data from preclinical and clinical studies on
dasotraline's occupancy of the dopamine transporter (DAT), norepinephrine transporter (NET),
and serotonin transporter (SERT).

Table 1: Preclinical Transporter Occupancy of Dasotraline
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Mean
. DoselConce
Species Method Transporter . Occupancy Reference
ntration
(%)
_ TO50: 32
Mouse ex vivo DAT 50 [4]
ng/mL
TO50: 109
NET 50 [4]
ng/mL
TO50: 276
SERT 50 [4]
ng/mL
SPECT _
Baboon ] DAT 0.2mg/kgiv. 87 [4]
Imaging
NET 0.2 mg/kg i.v. 20 [4]
SERT 0.2 mg/kg i.v. 20 [4]
Rhesus ] )
PET Imaging DAT 0.1 mg/kg i.v. 54 [5]
Monkey
DAT 0.2 mg/kg i.v. 68 [5]

Table 2: Clinical Dopamine and Serotonin Transporter Occupancy of Dasotraline in Humans

Mean DAT Mean SERT

Dose (oral) Occupancy (%) (= Occupancy (%) (= Reference
SD) SD)

8 mg 33 (+11) 2 (+ 13) [4]

12 mg 44 (£ 4) 9 (+10) [4]

16 mg 49 (£ 7) 14 (£ 15) [4]

Table 3: Estimated Clinical Dopamine Transporter Occupancy and Plasma Concentrations

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC7651685/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7651685/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7651685/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7651685/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7651685/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7651685/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5461651/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5461651/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7651685/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7651685/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7651685/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

Estimated Steady- .
Estimated DAT

Daily Dose (oral) State Plasma Reference
. Occupancy (%)
Concentration
4 mg 8 ng/mL 56 [6]
8 mg 18 ng/mL 71 [6]

Mechanism of Action

Dasotraline functions as a potent and balanced inhibitor of both the dopamine transporter
(DAT) and the norepinephrine transporter (NET), with a weaker effect on the serotonin
transporter (SERT).[7][8] By blocking these transporters, dasotraline increases the extracellular
concentrations of dopamine and norepinephrine in the synaptic cleft, thereby enhancing
dopaminergic and noradrenergic neurotransmission. This dual mechanism is believed to be the
basis for its therapeutic effects in disorders such as ADHD.[3]
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Mechanism of Action of Dasotraline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Occupancy: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023448#dasotraline-hydrochloride-dopamine-

transporter-occupancy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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